N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide
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Description
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.
Scientific Research Applications
1. Synthesis in Pharmacological Research
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is involved in pharmacological research, specifically in the synthesis of compounds with potential as anticancer, antimalarial, antidiabetic, and antiviral agents. One study describes a new route for preparing a key intermediate for the synthesis of selective epidermal growth factor receptor (EGFR) kinase inhibitors, which are crucial in cancer treatments (Jiang et al., 2011).
2. Inhibitory Activities in Cancer Research
A 2021 study discussed the synthesis of a quinazolinone-based derivative, showcasing its potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, significant in cancer research. This compound exhibited cytotoxic activity against several human cancer cell lines, emphasizing its potential as an effective anti-cancer agent (Riadi et al., 2021).
3. Imaging Applications in Neurological Research
In neurological research, compounds like this compound are used in PET imaging studies. For example, the study by Yui et al. (2010) evaluated PET ligands for imaging translocator protein (TSPO) in the brain, which can be crucial in studying brain disorders and injuries (Yui et al., 2010).
4. Antibacterial and Antifungal Research
This compound also finds applications in antibacterial and antifungal research. A study highlighted its role in synthesizing new antibacterial agents effective against various bacterial strains, contributing significantly to the development of new antibiotics (Koga et al., 1980). Additionally, its derivatives have been identified as potent antifungal agents against Candida and Aspergillus species (Bardiot et al., 2015).
5. Photophysical Research
In the realm of photophysical research, studies have been conducted to evaluate the excited-state properties of quinoline derivatives, which are crucial for understanding various biochemical processes and developing novel phototherapeutic agents (Cuquerella et al., 2006).
6. Ocular Pharmacology
This compound derivatives have been investigated for their ocular hypotensive action, showing potential in the treatment of glaucoma and other ocular conditions (Pamulapati & Schoenwald, 2011).
properties
IUPAC Name |
N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-2-22-16-9-8-14(11-13(16)7-10-19(22)24)21-18(23)12-25-17-6-4-3-5-15(17)20/h3-6,8-9,11H,2,7,10,12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPEHVRAYKNGXBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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